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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363

This guide provides a comprehensive overview of the safety, handling, and toxicological
information for 1-tetradecanol, also known as myristyl alcohol. The information is compiled
from various Safety Data Sheets (SDS) and is intended for researchers, scientists, and
professionals in drug development.

Product Identification and Properties

1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C14H300.
[1] It is a white, waxy solid at room temperature and is practically insoluble in water but soluble
in organic solvents like diethyl ether and slightly soluble in ethanol.[1][2]

Table 1: Physical and Chemical Properties of 1-Tetradecanol
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Property Value Source
Molecular Formula C14H300 [3]
Molar Mass 214.39 g/mol [2]
Appearance White crystalline powder/waxy 1]
solid

Odor Faint alcohol odor [5]
Melting Point 38 °C (100 °F; 311 K) 2]
Boiling Point >260 °C [2]
Flash Point 155 °C (closed cup) [6]
Density 0.824 g/cm? [2]
Vapor Pressure <1 hPa (20 °C) [7]
Water Solubility 1.3 mg/L at 23 °C [6]
log Pow 5.5 [6]
Autoignition Temperature 254 °C [4]

Hazard Identification and Classification

1-Tetradecanol is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are serious eye irritation
and toxicity to aquatic life.[8][9]

Table 2: GHS Classification of 1-Tetradecanol
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Hazard Class Hazard Category Signal Word Hazard Statement

Serious Eye ) H319: Causes serious
o Category 2A Warning L

Damage/Eye Irritation eye irritation[8][10]

Hazardous to the )
H400: Very toxic to

Aquatic Environment, Category 1 Warning

aquatic life[3]
Acute Hazard
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 Warning aquatic life with long
Long-term Hazard lasting effects[3][9]

The logical process for GHS classification and labeling based on the identified hazards is

illustrated in the diagram below.
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Hazard Assessment

Toxicological & Ecotoxicological Data

Causes serious eye irritation Very toxic to aquatic life with long lasting effects
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Serious Eye Irritation
(Category 2A)

Label Elements \
A J
Signal Word: Warning H319: Causes serious eye irritation Pictogram: Exclamation Mark (GHS07) H410: Very toxic to aquatic life with long lasting effects Pictogram: Environment (GHS09)

Hazardous to the Aquatic Environmen t
(Acute 1, Chronic 1)

Click to download full resolution via product page
Caption: GHS Classification and Labeling Logic for 1-Tetradecanol.

Toxicological Information

1-Tetradecanol exhibits low acute toxicity via oral, dermal, and inhalation routes. However, it is
a moderate skin irritant and a serious eye irritant.

Table 3: Summary of Toxicological Data for 1-Tetradecanol
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Endpoint Species Route Value Source
Acute Toxicity
LD50 Rat Oral > 5000 mg/kg [2]
LD50 Rabbit Dermal > 2600 mg/kg [4]
LC50 Rat Inhalation > 1.5 mg/L air [6]

o Moderate irritant
Skin Irritation Human Dermal [4]

(75 mg/3d)
o ) Mild irritant (500

Eye Irritation Rabbit Ocular [4]

mg)

Ecological Information

1-Tetradecanol is very toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment.[9]

Table 4: Ecotoxicity Data for 1-Tetradecanol

. . Exposure
Test Species Endpoint Value . Source
Time
Oncorhynchu
Toxicity to s mykiss
, : LC50 > 1 mg/L 96 h [6]
fish (Rainbow
trout)
Toxicity to Daphnia
. EC50 3.2mg/L 48 h [6]
daphnia magna
Toxicity to Desmodesmu
_ EL50 > 10 mg/L 96 h [6]
algae s subspicatus

Experimental Protocols and Safe Handling

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[9]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.[3][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9]

» Handling: Avoid contact with skin, eyes, and clothing.[9] Use only with adequate ventilation
and minimize dust generation.[9] Keep away from sources of ignition.[9]

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[9] Keep
away from incompatible substances such as strong oxidizing agents, acids, acid chlorides,
and acid anhydrides.[4]

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[8]
o Respiratory Protection: If exposure limits are exceeded, use a suitable respirator.[3]

The workflow for safe handling and emergency response is depicted in the following diagram.
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Safe Handling Procedure

Receive 1-Tetradecanol

Review SDS for Hazards
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Avoid dust formation FF=====
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\\ \\\
\ \\\
BN
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Contain Spill with Inert Material Rinse eyes for 15 minutes Wash skin with soap and water
If necessary
Y
Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Procedures for 1-Tetradecanol.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3428363?utm_src=pdf-body-img
https://www.benchchem.com/product/b3428363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire and Explosion Hazard Data

1-Tetradecanol is a combustible solid but does not easily propagate flame.[4] Dusts may form
an explosive mixture with air.[4]

Table 5: Fire and Explosion Hazard Data

Property Value Source

Flash Point 155 °C [6]

Water spray, dry chemical,
Suitable Extinguishing Media carbon dioxide, alcohol- [O1[11]
resistant foam

Unsuitable Extinguishing

) Heavy water stream [10]
Media
Hazardous Combustion Carbon monoxide (CO), ]
Products Carbon dioxide (CO2)

Disposal Considerations

Waste must be disposed of in accordance with local, state, and federal regulations.[4] This
material and its container must be disposed of as hazardous waste.[4] Avoid release to the
environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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